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Compound of Interest

Compound Name: Aminobenzenesulfonic auristatin E

Cat. No.: B12410945

An In-depth Technical Guide to
Aminobenzenesulfonic Auristatin E

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aminobenzenesulfonic auristatin E is a potent cytotoxic agent-linker conjugate utilized in the
development of Antibody-Drug Conjugates (ADCSs). This molecule comprises the highly potent
antimitotic agent, auristatin E, connected to a sulfonamide-based linker. This guide provides a
comprehensive overview of its chemical structure, physicochemical and biological properties,
and its mechanism of action. Detailed experimental protocols for its evaluation and diagrams
illustrating its synthesis workflow and cellular signaling pathways are also presented to support
researchers in the field of targeted cancer therapy.

Chemical Structure and Properties

Aminobenzenesulfonic auristatin E is a synthetic derivative of the natural product dolastatin
10. The core structure features the pentapeptide auristatin E, which is responsible for its potent
cytotoxic activity. This payload is covalently linked to an aminobenzenesulfonic acid moiety,
which serves as a component of the linker system for conjugation to a monoclonal antibody.

Chemical Structure:
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L. Aminobenzenesulfonic auristatin E Chemical Structure

Caption: Chemical structure of Aminobenzenesulfonic auristatin E.
Physicochemical and Biological Properties:

A summary of the key physicochemical and biological properties of aminobenzenesulfonic
auristatin E is provided in the table below.
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Property

Value

Reference

IUPAC Name

(S)-N-((3R,4S,5S)-1-((S)-2-
((IR,2R)-3-(((4-
aminophenyl)sulfonyl)amino)-1
-methoxy-2-methyl-3-
oxopropyl)pyrrolidin-1-yl)-3-
methoxy-5-methyl-1-
oxoheptan-4-yl)-2-((S)-2-
(dimethylamino)-3-
methylbutanamido)-N, 3-

dimethylbutanamide

[1]

Molecular Formula

C37H64N60sS

[1](2]

Molecular Weight

753.01 g/mol

[1](2]

CAS Number

1800462-99-0

[1]2]

SMILES

C--INVALID-LINK--
(C(C=C1)=CC=C1N)=0)=0">
C@H--INVALID-LINK--
([H)N2C(C--INVALID-LINK----
INVALID-LINK--CC)N(C)C(--
INVALID-LINK--C)NC(--
INVALID-LINK--
C)C(C)C)=0)=0)=0">C@HO
C

Solubility

Soluble in DMSO

[2]

Storage

Powder: -20°C for 2 years; In

DMSO: 4°C for 2 weeks, -80°C

for 6 months

[2]

Mechanism of Action

Inhibitor of tubulin

polymerization

[3]

Biological Activity and Mechanism of Action
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Aminobenzenesulfonic auristatin E exerts its potent antitumor activity through the auristatin
E payload.[3] Auristatin E is a highly effective antimitotic agent that disrupts the formation of
microtubules, which are essential components of the cellular cytoskeleton.[3]

The primary mechanism of action involves the inhibition of tubulin polymerization.[3] By binding
to tubulin, auristatin E prevents the assembly of microtubules, leading to the arrest of the cell
cycle in the G2/M phase.[4][5] This disruption of the mitotic spindle apparatus ultimately
triggers programmed cell death, or apoptosis.[4][6]

Signaling Pathways

The cytotoxic effects of aminobenzenesulfonic auristatin E are mediated through the
induction of cell cycle arrest and apoptosis. The auristatin payload, upon release within the
target cancer cell, initiates a cascade of signaling events that culminate in cell death.
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Cellular Response to Aminobenzenesulfonic Auristatin E
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General Synthesis Workflow for ADC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410945#aminobenzenesulfonic-auristatin-e-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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